Cas no 79428-75-4 (Thiophene, 3-(2-methylpropyl)-)

• Product Name: Thiophene, 3-(2-methylpropyl)-
• CAS No: 79428-75-4
• MF: C₈H₁₂S
• MW: 140.245881080627
• CID: 2802365
• PubChem ID: 11815903
• Update Time: 2025-04-21

Thiophene, 3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• DTXCID90424231
• DTXSID00473417
• Thiophene, 3-(2-methylpropyl)-
• SCHEMBL680803
• 79428-75-4

• Inchi： 1S/C8H12S/c1-7(2)5-8-3-4-9-6-8/h3-4,6-7H,5H2,1-2H3
• InChI Key： MTBRVYIVDKZBSY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(C)C

Computed Properties

• Exact Mass: 140.06597156g/mol
• Monoisotopic Mass: 140.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds